Methyl 2-(methylthio)-5-nitrobenzoate
Methyl 2-(methylthio)-5-nitrobenzoate
Brand Name:
Vulcanchem
CAS No.:
191604-70-3
VCID:
VC20909365
InChI:
InChI=1S/C9H9NO4S/c1-14-9(11)7-5-6(10(12)13)3-4-8(7)15-2/h3-5H,1-2H3
SMILES:
COC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])SC
Molecular Formula:
C9H9NO4S
Molecular Weight:
227.24 g/mol
Methyl 2-(methylthio)-5-nitrobenzoate
CAS No.: 191604-70-3
Cat. No.: VC20909365
Molecular Formula: C9H9NO4S
Molecular Weight: 227.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 191604-70-3 |
|---|---|
| Molecular Formula | C9H9NO4S |
| Molecular Weight | 227.24 g/mol |
| IUPAC Name | methyl 2-methylsulfanyl-5-nitrobenzoate |
| Standard InChI | InChI=1S/C9H9NO4S/c1-14-9(11)7-5-6(10(12)13)3-4-8(7)15-2/h3-5H,1-2H3 |
| Standard InChI Key | BULMXSINASASPJ-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])SC |
| Canonical SMILES | COC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])SC |
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